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Compound of Interest

Compound Name:
(r)-Tert-butyl pyrrolidin-2-

ylmethylcarbamate

Cat. No.: B1344606 Get Quote

Technical Data Sheet: (R)-tert-butyl pyrrolidin-2-
ylmethylcarbamate
Audience: Researchers, scientists, and drug development professionals.

This document provides the core physicochemical properties of (R)-tert-butyl pyrrolidin-2-
ylmethylcarbamate, a common intermediate in pharmaceutical synthesis. The data is

presented for quick reference and integration into research and development workflows.

Physicochemical Properties
The fundamental molecular characteristics of (R)-tert-butyl pyrrolidin-2-ylmethylcarbamate
are summarized below. These values are identical for its enantiomer, (S)-tert-butyl pyrrolidin-2-

ylmethylcarbamate.

Property Value Source

Molecular Formula C₁₀H₂₀N₂O₂ [1][2][3]

Molecular Weight 200.28 g/mol [1][3]

Note: The molecular formula and weight are fundamental properties derived from the

compound's atomic composition. Enantiomers, such as the (R) and (S) forms, possess
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identical molecular formulas and weights.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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